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Compound Focus: Rosiglitazone Maleate

CAS No.: 155141-29-0

Cat. No.: S541826

HPLC Method for Simultaneous Estimation

This method is suitable for analyzing rosiglitazone in combination with other antidiabetic drugs like

glimepiride and metformin HCI [1].

¢ Chromatographic Conditions:

o Column: Zorbex SB C-8 (250 x 4.6 mm, 5um) or equivalent C18 column.

o Mobile Phase: 0.023 M Potassium Dihydrogen Phosphate Buffer (pH adjusted to 6.0) and
Acetonitrile in a 60:40 (v/v) ratio.

o Flow Rate: 1.0 mL/min.

o Detection: UV at 230 nm.

o Injection Volume: 20 pL.

o Runtime: Approximately 7-8 minutes.

o Typical Retention Times: Rosiglitazone at ~2.4 min, Glimepiride at ~4.5 min, Metformin HCI at
~5.6 min [1].

e Sample Preparation:

o Weigh and finely powder 20 tablets.

o Transfer a portion of the powder equivalent to about 500 mg of metformin HCI (and 2 mg each
of rosiglitazone and glimepiride) to a 100 mL volumetric flask.

o Add about 50 mL of methanol and sonicate for 20 minutes.

o Dilute to volume with methanol and mix well.

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s541826?utm_src=pdf-body
https://www.smolecule.com/products/s541826?utm_src=pdf-interest
https://ijpp.org.in/archive/volume/10/issue/3/article/23456
https://ijpp.org.in/archive/volume/10/issue/3/article/23456
https://www.smolecule.com/products/s541826?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

o Filter a portion of the solution through a 0.45 pum membrane filter before injection [1].

The workflow for this HPLC method can be summarized as follows:
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HPTLC Method for Rosiglitazone with Content

Uniformity

This method provides a faster, cost-effective alternative for the analysis of rosiglitazone in tablet dosage

forms, including content uniformity testing [2].

e Chromatographic Conditions:

o Stationary Phase: Silica gel 60 GF254 HPTLC plates.

o Mobile Phase: Methanol : Toluene : Chloroform : Triethylamine (1:8:0.5:0.5 v/iv/viv).

o Detection Wavelength: 264 nm.
o Sample Application: 4-7 pL as bands.

o Development Chamber: Twin-trough glass chamber, pre-saturated with mobile phase for 10

minutes.
o Migration Distance: 70 mm.

o Typical Rf Values: Rosiglitazone: 0.31; Caffeine (Internal Standard): 0.52 [2].

e Sample Preparation:

[¢]

Weigh and finely powder 20 tablets.

[¢]

[e]

o

Method Validation Summary

Transfer a portion of powder equivalent to 10 mg of rosiglitazone to a 10 mL volumetric flask.
Add about 5 mL of methanol, shake for 10 minutes, and dilute to volume with methanol.
Filter the solution (e.g., through Whatman No. 1 filter paper) [2].

The table below summarizes key validation parameters for the described methods, demonstrating they are

suitable for their intended purposes [1] [2].

Parameter HPLC Method [1]

HPTLC Method [2]

Linearity Range 2-50 pg/mL for ROSI & GLIM; 1-50
pg/mL for MET

Precision (% RSD) RSD < 0.6881% (for ROSI & GLIM)

1.0-7.0 pg/spot

RSD < 0.9809% (by height, inter-
analyst)
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Parameter HPLC Method [1] HPTLC Method [2]

Accuracy (% ROSI: 99.87%; GLIM: 100.30% 100.21% =+ 1.06 (by height)

Recovery)

Specificity Resolved from other drugs and Specific, no interference from
excipients excipients

Robustness Rugged under different analysts and Rugged under different analysts
days and days

Stability-Indicating Property and Forced Degradation

A core requirement for a stability-indicating method is its ability to measure the active ingredient without

interference from degradation products. The HPTLC method has been proven to be stability-indicating [2].

e Forced Degradation Studies: A sample solution of rosiglitazone was stored for 24 hours under

various stress conditions, including:
o Acidic: 0.1 N Hydrochloric Acid (HCI)

Alkaline: 0.1 N Sodium Hydroxide (NaOH)

Oxidative: 3% Hydrogen Peroxide (H202)

Thermal: 60°C

Photolytic: UV light at 265 nm

¢ Result: The results indicated no degradation of rosiglitazone under these stress conditions, and the
excipients in the formulation did not interfere with the analysis [2]. This confirms the method's
specificity for stability studies.

[¢]

[e]

[e]

o

Key Considerations for Application

e System Suitability: Before analysis, ensure the system is suitable. For the HPLC method,
parameters like theoretical plates, peak asymmetry, and peak area should be within specified limits
[1].

¢ Solution Stability: Studies using a hydrotropic solubilization method showed that solutions of
rosiglitazone in 6M urea were stable for at least 48 hours at room temperature without precipitation or
changes in drug content [3].

e Storage Considerations: While not specific to rosiglitazone, remember that storage conditions like
elevated temperature and humidity can impact the dissolution and stability of solid dosage forms over

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://ijpp.org.in/archive/volume/10/issue/3/article/23456
https://ijpp.org.in/archive/volume/10/issue/3/article/23456
https://pmc.ncbi.nlm.nih.gov/articles/PMC2929789/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2929789/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2929789/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2929789/
https://ijpp.org.in/archive/volume/10/issue/3/article/23456
https://pmc.ncbi.nlm.nih.gov/articles/PMC3425073/
https://www.smolecule.com/products/s541826?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

time, which should be a factor in stability study design [4].

I hope these detailed protocols and data are valuable for your research and development work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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